N~3~-(4-isopropylphenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide

• IUPAC Name: 1-N,1-N-dimethyl-3-N-(4-propan-2-ylphenyl)piperidine-1,3-dicarboxamide
• InChI: InChI=1S/C18H27N3O2/c1-13(2)14-7-9-16(10-8-14)19-17(22)15-6-5-11-21(12-15)18(23)20(3)4/h7-10,13,15H,5-6,11-12H2,1-4H3,(H,19,22)
• InChI Key: XLOFQMMODROCFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2CCCN(C2)C(=O)N(C)C
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

N~3~-(4-isopropylphenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide, commonly known as IDRA-21, is a nootropic compound that belongs to the class of ampakines. Ampakines are a group of compounds that enhance the activity of AMPA receptors in the brain. IDRA-21 is a potent and selective positive allosteric modulator of AMPA receptors, which are involved in synaptic plasticity, learning, and memory.

Mechanism of Action

IDRA-21 acts as a positive allosteric modulator of AMPA receptors, which are glutamate-gated ion channels that mediate fast synaptic transmission in the brain. AMPA receptors are involved in synaptic plasticity, which is the ability of synapses to strengthen or weaken over time in response to activity. IDRA-21 enhances the activity of AMPA receptors by increasing their sensitivity to glutamate, which results in increased synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects
IDRA-21 has been shown to improve cognitive function, memory, and learning in animal models. It has also been found to be neuroprotective and to have antidepressant and anxiolytic effects. In addition, IDRA-21 has been shown to increase the release of acetylcholine, dopamine, and noradrenaline in the brain, which are neurotransmitters involved in cognitive function, mood, and motivation.

Advantages and Limitations for Lab Experiments

IDRA-21 has several advantages for lab experiments. It is a highly selective and potent positive allosteric modulator of AMPA receptors, which makes it a useful tool for studying the role of AMPA receptors in synaptic plasticity, learning, and memory. It also has a long half-life and can be administered orally, which makes it easy to use in animal studies.
However, there are also some limitations to using IDRA-21 in lab experiments. It has a narrow therapeutic window and can be toxic at high doses, which makes it difficult to determine the optimal dose for experiments. In addition, it has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on IDRA-21. One area of research is to investigate its potential therapeutic effects in neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. Another area of research is to study its mechanism of action in more detail, including its effects on synaptic plasticity and the release of neurotransmitters. Finally, there is a need for more studies to determine the safety and efficacy of IDRA-21 in humans, which could lead to its development as a therapeutic agent.

Synthesis Methods

IDRA-21 was first synthesized by a team of researchers led by Edward Roberts at the University of Pittsburgh in 1995. The synthesis method involves the reaction of 4-isopropylphenylhydrazine with diethyl 1,3-acetonedicarboxylate to form the corresponding hydrazone. The hydrazone is then reacted with dimethylamine and acetic anhydride to yield IDRA-21.

Scientific Research Applications

IDRA-21 has been extensively studied for its potential therapeutic effects in various neurological and psychiatric disorders. It has been shown to enhance cognitive function, memory, and learning in animal models. IDRA-21 has also been found to be neuroprotective and to have antidepressant and anxiolytic effects.